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Compound of Interest

Compound Name: Aurein 2.4

Cat. No.: B12368125

For Researchers, Scientists, and Drug Development Professionals

Introduction to Aurein 2.4

Aurein 2.4 is an antimicrobial peptide (AMP) originally isolated from the Australian green and
golden bell frog (Litoria aurea).[1] Like other members of the aurein family, it exhibits broad-
spectrum antimicrobial and anticancer activities.[1] These peptides are of significant interest as
potential alternatives to conventional antibiotics due to their rapid mechanism of action and a
lower propensity for developing resistance. The primary mode of action for many aurein
peptides is the disruption of the microbial cell membrane, leading to cell death.[2][3][4]

Minimum Bactericidal Concentration (MBC) Data

While specific Minimum Bactericidal Concentration (MBC) data for Aurein 2.4 is not readily
available in the cited literature, data for the closely related peptide, Aurein 1.2, provides
valuable insight into the bactericidal potential of this peptide family. The MBC is defined as the
lowest concentration of an antimicrobial agent required to kill 299.9% of the initial bacterial
inoculum.[5]

The table below summarizes the Minimum Inhibitory Concentration (MIC) and MBC values for
Aurein 1.2 and some of its analogues against various bacterial strains. It is important to note
that the MBC is often the same or slightly higher than the MIC for bactericidal peptides.
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Microorganism

Peptide

MIC (uM)

MBC (uM)

Citation

Staphylococcus
aureus (ATCC
CRM 6538)

Aurein 1.2

[5]

Methicillin-
resistant S.
aureus (MRSA)
(ATCC 12493)

Aurein 1.2

16

16

[5]

S. aureus (ATCC
29213)

Aurein 1.2

8 mg/L

16 mg/L

[6]

Methicillin-
resistant S.
aureus (ATCC
43300)

Aurein 1.2

8 mg/L

16 mg/L

[6]

Enterococcus
faecalis (ATCC
29212)

Aurein 1.2

8 mg/L

32 mg/L

[6]

Vancomycin-
resistant E.
faecalis (ATCC
51299)

Aurein 1.2

16 mg/L

32 mg/L

[6]

Streptococcus
pyogenes (ATCC
19615)

Aurein 1.2

4 mg/L

8 mg/L

[6]

Enterococcus

faecalis

Aurein 1.2

22

[7]

Bacillus subtilis
(NBIMCC 3562)

Aurein 1.2

160 pg/mL

NI

(8]

Escherichia coli
(NBIMCC K12
407)

Aurein 1.2

40 pg/mL

(8]
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NI: Not Indicated

Experimental Protocol: Determination of Minimum
Bactericidal Concentration (MBC)

This protocol outlines the standard broth microdilution method to determine the MBC of Aurein
2.4,

Materials:

e Aurein 2.4 peptide

» Bacterial strains of interest

o Cation-adjusted Mueller-Hinton Broth (CAMHB)

o Sterile 96-well microtiter plates

» Sterile pipette tips and tubes

¢ Incubator (37°C)

» Plate shaker

e Spectrophotometer or microplate reader (for MIC determination)
e Mueller-Hinton Agar (MHA) plates

o Sterile saline or phosphate-buffered saline (PBS)

e 0.01% acetic acid with 0.2% bovine serum albumin (BSA) (for peptide dilution)
Procedure:

» Preparation of Bacterial Inoculum:

o From a fresh agar plate, select a few colonies of the test bacterium and inoculate into
CAMHB.
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o Incubate overnight at 37°C with shaking.

o Dilute the overnight culture in fresh CAMHB to achieve a final concentration of
approximately 5 x 10”5 colony-forming units (CFU)/mL.

o Preparation of Aurein 2.4 Dilutions:

o Prepare a stock solution of Aurein 2.4 in a suitable solvent (e.g., sterile deionized water or
0.01% acetic acid).

o Perform serial twofold dilutions of the peptide in 0.01% acetic acid with 0.2% BSA to
prevent peptide adsorption to plasticware. The concentration range should bracket the
expected MIC.

e Minimum Inhibitory Concentration (MIC) Assay:

o In a 96-well microtiter plate, add 100 pL of the bacterial suspension to each well.

o

Add 11 pL of the serially diluted Aurein 2.4 solutions to the corresponding wells.

[¢]

Include a positive control (bacteria with no peptide) and a negative control (broth only).

[¢]

Incubate the plate at 37°C for 18-24 hours.

[e]

The MIC is the lowest concentration of the peptide that shows no visible bacterial growth.

e MBC Determination:

o From the wells corresponding to the MIC and higher concentrations showing no visible
growth, take a 10 pL aliquot.

o Plate the aliquot onto MHA plates.

o Incubate the MHA plates at 37°C for 18-24 hours.

o The MBC is the lowest concentration of the peptide that results in a 299.9% reduction in
CFU compared to the initial inoculum count.
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Visualizations

Experimental Workflow for MBC Determination
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Caption: Workflow for determining the Minimum Bactericidal Concentration (MBC).

Proposed Mechanism of Action: Membrane Disruption by Aurein Peptides
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Caption: Proposed membranolytic mechanism of Aurein peptides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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